Cas no 2228434-30-6 ((1-ethynylcyclopropyl)methylcyclopentane)

• Product Name: (1-ethynylcyclopropyl)methylcyclopentane
• CAS No: 2228434-30-6
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 6200404
• PubChem ID: 165966317
• Update Time: 2025-07-16

(1-ethynylcyclopropyl)methylcyclopentane Chemical and Physical Properties

Names and Identifiers

• (1-ethynylcyclopropyl)methylcyclopentane
• [(1-ethynylcyclopropyl)methyl]cyclopentane
• EN300-1823594
• 2228434-30-6

• Inchi： 1S/C11H16/c1-2-11(7-8-11)9-10-5-3-4-6-10/h1,10H,3-9H2
• InChI Key： ZTFSKAWSZIGUOS-UHFFFAOYSA-N
• SMILES： C1(C#C)(CC1)CC1CCCC1

Computed Properties

• Exact Mass: 148.125200510g/mol
• Monoisotopic Mass: 148.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on (1-ethynylcyclopropyl)methylcyclopentane

Chemical Profile of (1-ethynylcyclopropyl)methylcyclopentane (CAS No. 2228434-30-6)

(1-ethynylcyclopropyl)methylcyclopentane, identified by its CAS number 2228434-30-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, featuring a cyclopentane ring substituted with a (1-ethynylcyclopropyl) group, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The structural framework of (1-ethynylcyclopropyl)methylcyclopentane consists of a cyclopentane core linked to an ethynyl-substituted cyclopropyl group, which introduces reactive sites for further functionalization. This configuration allows for diverse chemical modifications, making it a versatile intermediate in synthetic chemistry. The presence of the triple bond in the ethynyl group provides a site for addition reactions, while the cyclopropyl ring can serve as a scaffold for constructing more complex molecules.

In recent years, there has been growing interest in exploring the potential of (1-ethynylcyclopropyl)methylcyclopentane in drug discovery. Its unique structural features suggest that it may interact with biological targets in novel ways, offering opportunities for the development of new pharmacological agents. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes and receptors, making them attractive candidates for treating various diseases.

One of the most compelling aspects of (1-ethynylcyclopropyl)methylcyclopentane is its potential as a building block for more complex molecules. The ethynyl group can be easily transformed into other functional groups through reactions such as hydrogenation, coupling reactions, and oxidation, allowing chemists to tailor its properties for specific applications. This flexibility makes it particularly valuable in the synthesis of natural products and drug candidates.

Recent research has also highlighted the role of cycloalkanes in medicinal chemistry. Compounds containing cyclopentane rings have shown promise in various therapeutic areas due to their ability to mimic natural products and interact with biological systems effectively. The incorporation of substituents like the (1-ethynylcyclopropyl) group enhances these interactions, potentially leading to more potent and selective drug candidates.

The synthesis of (1-ethynylcyclopropyl)methylcyclopentane involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have significantly improved the efficiency of these processes, making it more feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, (1-ethynylcyclopropyl)methylcyclopentane has potential uses in materials science. Its unique molecular structure suggests that it may be suitable for developing new polymers and coatings with enhanced mechanical properties or specialized functionalities. The ability to modify its chemical structure further extends its utility in creating materials with tailored characteristics.

Computational studies have played a crucial role in understanding the behavior of (1-ethynylcyclopropyl)methylcyclopentane. Molecular modeling techniques have been used to predict its interactions with biological targets and to optimize synthetic pathways. These studies provide valuable insights into its reactivity and potential applications, guiding experimental efforts and accelerating the development process.

The growing body of research on (1-ethynylcyclopropyl)methylcyclopentane underscores its significance as a versatile chemical entity. Its unique structural features and reactivity make it an attractive candidate for further exploration in both academic and industrial settings. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand, opening new avenues for innovation in pharmaceuticals and materials science.